(2Z)-3-(3,4-dimethoxyphenyl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile
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Description
(2Z)-3-(3,4-dimethoxyphenyl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C21H18N2O2 and its molecular weight is 330.387. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties and Molecular Structures
Research has highlighted the significant photophysical properties and molecular structures of α,β-unsaturated acrylonitrile derivatives, including compounds with structural similarities to "(2Z)-3-(3,4-dimethoxyphenyl)-2-[4-(1H-pyrrol-1-yl)phenyl]prop-2-enenitrile". Studies demonstrate that the conformational and molecular structures of these compounds can exhibit strong π-π interactions in the solid state, influenced by solvent polarity and molecular structure, affecting their self-assembly behaviors and electrochemical properties (Percino et al., 2016).
Electro-Optical and Charge-Transport Properties
A detailed quantum chemical investigation of the structural, electro-optical, and charge-transport properties of derivatives reveals their potential as efficient materials for electronic applications. For example, the study of compound "trans-3-(3,4-dimethoxyphenyl)-2-(4-nitrophenyl)prop-2-enenitrile" (DMNPN) showed promising results as a hole-transport material due to its high computed hole intrinsic mobility, indicating its efficiency in organic electronic devices (Irfan et al., 2015).
Synthesis and Characterization of Pyrrolo[2,3-b]Pyridine Scaffolds
The synthesis and characterization of new biologically active pyrrolo[2,3-b]pyridine scaffolds incorporating the 3,4-dimethoxyphenyl group have been documented. These compounds have been synthesized with high yields and fully characterized, indicating the versatility of this chemical framework for further biological and material science studies (Sroor, 2019).
Fluorescent Chemosensors for Metal Ion Detection
Derivatives of the compound have been synthesized and studied for their photophysical properties, demonstrating potential as fluorescent chemosensors for metal ions. One study describes the synthesis of a pyrazoline derivative as a fluorescent chemosensor for Fe3+ ions, highlighting the compound's ability to serve as a probe for detecting metal ions in solutions (Khan, 2020).
Properties
IUPAC Name |
(Z)-3-(3,4-dimethoxyphenyl)-2-(4-pyrrol-1-ylphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O2/c1-24-20-10-5-16(14-21(20)25-2)13-18(15-22)17-6-8-19(9-7-17)23-11-3-4-12-23/h3-14H,1-2H3/b18-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRSGYKIXWFUEBS-QGOAFFKASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C(C#N)C2=CC=C(C=C2)N3C=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C(\C#N)/C2=CC=C(C=C2)N3C=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.